Cas no 1379871-60-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1379871-60-9
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• MDL: MFCD09919218
• CID: 5611831
• PubChem ID: 103694720
• Update Time: 2025-10-07

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• 1379871-60-9
• EN300-3408430
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid

• MDL： MFCD09919218
• Inchi： 1S/C22H21N3O4/c1-25-14(10-11-23-25)12-20(21(26)27)24-22(28)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19-20H,12-13H2,1H3,(H,24,28)(H,26,27)
• InChI Key： AWRMTMJVGTYZGN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CC=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1379871-60-9)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid, with the CAS number 1379871-60-9, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 1-methyl-1H-pyrazol-5-yl moiety enhances its versatility in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in targeted therapies and personalized medicine.

The compound's structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, which is essential for preventing unwanted side reactions during peptide elongation. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for modern peptide synthesis workflows. Additionally, the 1-methyl-1H-pyrazol-5-yl side chain introduces unique steric and electronic properties, which can influence the binding affinity and selectivity of resulting peptides or small molecules. This characteristic has sparked interest in the compound's role in designing next-generation therapeutics, especially in oncology and immunology.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's compatibility with automated peptide synthesizers and its stability under standard storage conditions further contribute to its popularity. Moreover, its application extends to bioconjugation techniques, where it serves as a linker for attaching peptides to nanoparticles or other biomolecules—a hot topic in nanomedicine and drug delivery systems.

From a synthetic chemistry perspective, the compound's CAS number 1379871-60-9 is often searched in databases like SciFinder and Reaxys for detailed physicochemical properties and synthetic protocols. Researchers frequently inquire about its solubility, melting point, and handling precautions, which are critical for experimental reproducibility. The compound's molecular weight and chromatographic behavior are also key parameters for quality control in large-scale production. These details are particularly relevant for contract research organizations (CROs) and pharmaceutical manufacturers aiming to streamline their workflows.

The growing interest in peptide-based drugs and biologics has positioned 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid as a valuable building block. Its role in structure-activity relationship (SAR) studies is noteworthy, as modifications to the pyrazole ring can significantly alter biological activity. This aligns with current trends in fragment-based drug design, where small, functionalized fragments are used to optimize lead compounds. The compound's relevance in AI-driven drug discovery is another emerging area, as computational models increasingly rely on high-quality chemical data for predictive analytics.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1379871-60-9) represents a critical tool for modern drug development. Its unique structural features, combined with its applicability in cutting-edge research areas like nanomedicine and AI-aided molecular design, make it a compound of significant interest. As the pharmaceutical industry continues to evolve, the demand for such specialized Fmoc-amino acid derivatives is expected to grow, further solidifying their role in advancing precision medicine and therapeutic innovation.